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Compound of Interest

Compound Name: EPZ004777 (formic acid salt)

Cat. No.: B1162992

Part 1: Executive Safety Summary

Compound Identity: EPZ004777 (Formic Acid Salt) Primary Application: Potent, selective
inhibitor of DOTL1L (histone methyltransferase) Critical Hazard: Bioactive Epigenetic Modifier.[1]
While often classified as "non-hazardous" by bulk chemical standards (GHS), its ability to alter
gene expression at nanomolar concentrations necessitates handling it as a High-Potency
Active Pharmaceutical Ingredient (HPAPI).[1][2]

Immediate Action Directive:

e Do NOT dispose of via sink/drain.[1] (Compound is water-insoluble and biologically active).

[1](21(3]

e Do NOT mix with strong acids or oxidizers (Risk of regenerating formic acid fumes or
unpredictable oxidation).[1]

o Default Disposal Path: High-Temperature Incineration via approved chemical waste
contractor.[1][2]

Part 2: Hazard Characterization & Causality

To ensure safety, we must understand the source of the hazard. This section bridges the gap
between a Safety Data Sheet (SDS) and real-world laboratory risks.
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The "Formate Salt" Implication

EPZ004777 is supplied as a formate salt to improve stability and solubility.[1]
e Chemical Nuance: The formate counterion (

) is the conjugate base of formic acid.[1][2] In its solid salt form, it is generally stable and
non-corrosive.[1]

e The Risk: If this waste stream is inadvertently acidified (e.g., mixed into a "General Acid
Waste" carboy containing HCI or

), the equilibrium shifts, potentially releasing formic acid vapors.

e Operational Rule: Segregate EPZ004777 waste into Neutral/Basic Organic streams. Avoid
acidic waste containers.

Biological Potency (The Hidden Risk)

Standard SDSs often list "No Data Available" for chronic toxicity.[1] However, EPZ004777
inhibits DOT1L with an

of ~400 pM (picomolar).[1][3][4]

o Causality: It selectively kills MLL-rearranged leukemia cells by stripping H3K79 methylation
marks.[1][2][3][5]

o Safety Implication: Accidental exposure (inhalation of powder or skin absorption of DMSO
solutions) could theoretically induce epigenetic dysregulation in healthy tissue.[1]

e Trust Protocol: Treat all trace powders and contaminated surfaces as if they are
carcinogenic.[1]

Part 3: The Self-Validating Disposal Protocol

This system ensures that every step of the disposal process creates a checkpoint for safety.[1]

[2]

Phase 1: Solubilization & Containment (Liquid Waste)
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EPZ004777 is insoluble in water but soluble in DMSO (

mg/mL) and Ethanol.[1]

Protocol:

e Segregation: Designate a specific waste carboy labeled "Halogenated/Organic Waste -
Contains HPAPI."[1][2]

e Solvent Choice: If disposing of stock solutions, ensure the carrier solvent (usually DMSO) is
compatible with the waste container (HDPE or Glass).[1]

e The "Rinse" Validation:
o Triple-rinse all vials/tips with Ethanol or DMSO into the liquid waste container.[1][2]

o Why? This ensures the solid waste (the vial) is technically "empty” (RCRA empty
standard), reducing the hazard classification of your solid trash.

Phase 2: Solid Waste Management

Protocol:

e Primary Containment: Place contaminated gloves, weigh boats, and pipette tips into a clear,
sealable bag (Zip-lock type) immediately after use.[1]

o Secondary Containment: Place the sealed bag into a rigid hazardous waste drum (fiberboard
or poly drum) destined for incineration.

e Labeling: Mark the outer container: "Solid Waste: Contaminated with Trace Epigenetic
Inhibitors."

Phase 3: Spill Cleanup (Immediate Response)
If dry powder is spilled:

» Do NOT sweep (creates dust aerosols).[1]
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o Wet Wipe: Cover spill with a paper towel dampened with DMSO or Ethanol to solubilize and
trap the compound.[1]

o Disposal: Treat the paper towel as Solid Hazardous Waste (Phase 2).

Part 4: Decision Logic & Workflow (Visualization)[1]
[2]

The following diagram illustrates the decision matrix for disposing of EPZ004777, ensuring
segregation from incompatible streams.
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Start: EPZ004777 Waste Generated
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Figure 1: Decision matrix for EPZ004777 waste segregation. Note the strict prohibition of drain
disposal and the requirement for incineration pathways.[2]

Part 5: Quantitative Data & Regulatory Codes[1][2]
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ble 1: Physical ies Rel : |

Property Data Disposal Implication

Large molecule; unlikely to

Molecular Weight 576.13 g/mol -
volatilize.[1][2][6]

CRITICAL: Will precipitate in
Solubility (Water) Insoluble drains, causing contamination
and clogging.[1][2][6]

Use DMSO for cleaning

Solubility (DMSO
y ( ) mg/mL spills/glassware.[1][2][6]

Avoid mixing with waste pH <
Acidity Formate Salt 3 to prevent formic acid off-
gassing.[1][2][6]

Table 2: Waste Classification Codes (US RCRA Context)

Note: EPZ004777 is not explicitly P-listed or U-listed.[1][2] Classifications below are based on
"Characteristic" or "Generator Knowledge" rules.

Waste Type Suggested Code Rationale

Treat as "Chemical Waste for
Pure Substance Unlisted (Non-RCRA) Incineration” due to biological
potency.[1][2][6]

If DMSO concentration is high

DMSO Solution D001 (Ignitable) ]
(Flash point < 60°C).[1][2][6]
Only applies if pure formic acid
is used/discarded.[1][2][6] The
Formic Acid U123 (Reference) salt form usually exempts this

code unless low pH is

generated.[1]

Part 6: References
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e Daigle, S. R., et al. (2011).[1][3] "Selective killing of mixed lineage leukemia cells by a potent
small-molecule DOT1L inhibitor."[1][2][5][7] Cancer Cell, 20(1), 53-65.[1][2][3][8] Retrieved
from [Link][1][2]

+ US Environmental Protection Agency (EPA). (2024).[1] RCRA Hazardous Waste
Identification. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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